Cas no 2229167-76-2 (tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate)

Tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate is a specialized carbamate derivative featuring a brominated alkyl side chain and a sterically hindered cyclopentyl group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and fine chemicals. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations, while the bromo substituent offers reactivity for further functionalization, such as nucleophilic substitution or cross-coupling reactions. Its rigid, branched structure contributes to controlled stereochemistry in target compounds. The product is typically employed in research and development settings, where high-purity intermediates are critical for efficient multi-step synthesis.
tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate structure
2229167-76-2 structure
Product Name:tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate
CAS No:2229167-76-2
MF:C15H28BrNO2
MW:334.292324066162
CID:5967272
PubChem ID:165669709
Update Time:2025-09-28

tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate
    • tert-butyl N-[1-(3-bromo-2,2-dimethylpropyl)cyclopentyl]carbamate
    • 2229167-76-2
    • EN300-1873261
    • Inchi: 1S/C15H28BrNO2/c1-13(2,3)19-12(18)17-15(8-6-7-9-15)10-14(4,5)11-16/h6-11H2,1-5H3,(H,17,18)
    • InChI Key: CBRVOTXRGGQPIS-UHFFFAOYSA-N
    • SMILES: BrCC(C)(C)CC1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 333.13034g/mol
  • Monoisotopic Mass: 333.13034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 38.3Ų

tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate Pricemore >>

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Additional information on tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate

tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate: A Comprehensive Overview

The compound with CAS No. 2229167-76-2, commonly referred to as tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes a tert-butyl group, a cyclopentyl ring, and a carbamate functional group. The presence of the 3-bromo-2,2-dimethylpropyl substituent adds unique properties to the molecule, making it valuable in advanced chemical synthesis and material science.

Recent studies have highlighted the importance of tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate in the development of novel materials with enhanced mechanical and thermal stability. Researchers have demonstrated that the compound's structure allows for efficient cross-linking reactions, which are crucial in the production of high-performance polymers. These polymers exhibit superior resistance to environmental factors such as UV radiation and temperature fluctuations, making them ideal for use in aerospace and automotive industries.

In addition to its role in polymer synthesis, tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate has been explored for its potential in drug delivery systems. The compound's ability to form stable complexes with bioactive molecules has led to its investigation as a carrier for targeted drug delivery. Recent experiments have shown promising results in improving drug bioavailability and reducing side effects, which could revolutionize the pharmaceutical industry.

The synthesis of tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of the cyclopentane ring and the subsequent introduction of the bromoalkane substituent. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction yield and purity. These advancements have significantly reduced production costs while maintaining high-quality standards.

From an environmental perspective, researchers have been investigating the biodegradability of tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate to ensure its sustainability. Preliminary studies suggest that the compound exhibits moderate biodegradability under specific conditions, which aligns with global efforts to develop eco-friendly chemical products. Further research is underway to enhance its environmental profile without compromising its functional properties.

In conclusion, tert-butyl N-1-(3-bromo-2,2-dimethylpropyl)cyclopentylcarbamate is a versatile compound with vast potential across multiple industries. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even greater role in advancing technological innovations.

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